(4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone

• IUPAC Name: (4-ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone
• InChI: InChI=1S/C15H22N2O2/c1-4-16-7-9-17(10-8-16)15(18)13-6-5-12(2)14(11-13)19-3/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: LLIDBZJOJXPYGJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)C)OC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

(4-Ethylpiperazin-1-yl)-(3-methoxy-4-methylphenyl)methanone, commonly known as MPMP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MPMP is a member of the piperazine family and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MPMP is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine. MPMP has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
MPMP has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. MPMP has also been found to have anticonvulsant properties and may have potential in the treatment of epilepsy. Additionally, MPMP has been shown to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MPMP in lab experiments is its high purity and stability. MPMP is also relatively easy to synthesize in large quantities. However, one limitation of using MPMP is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of MPMP. One area of research is the development of more efficient synthesis methods for MPMP. Additionally, further studies are needed to fully understand the mechanism of action of MPMP and its potential therapeutic applications. MPMP may also have potential as a radiotracer in PET imaging, and further research is needed in this area. Finally, more studies are needed to determine the safety and toxicity of MPMP in humans.

Synthesis Methods

MPMP can be synthesized using a multi-step process that involves the reaction of 3-methoxy-4-methylbenzaldehyde with ethyl piperazine in the presence of a catalyst. The resulting intermediate is then reacted with methyl iodide to produce the final product, MPMP. This synthesis method has been optimized to produce high yields of pure MPMP.

Scientific Research Applications

MPMP has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. MPMP has also been shown to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and depression. Additionally, MPMP has been studied for its potential use as a radiotracer in PET imaging.